Cas no 6525-41-3 (4-[(2-carboxyphenyl)sulfanyl]-3-nitrobenzoic acid)

• Product Name: 4-[(2-carboxyphenyl)sulfanyl]-3-nitrobenzoic acid
• CAS No: 6525-41-3
• MF: C₁₄H₉NO₆S
• MW: 319.289362668991
• CID: 1685362
• PubChem ID: 3534236
• Update Time: 2025-04-21

4-[(2-carboxyphenyl)sulfanyl]-3-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(2-carboxyphenyl)sulfanyl]-3-nitrobenzoic acid
• 4-(2-carboxyphenyl)sulfanyl-3-nitrobenzoic acid
• EU-0030113
• NCGC00320125-01
• FVMQSMJTJFRWBR-UHFFFAOYSA-N
• SR-01000102804
• 6525-41-3
• ST51029694
• SCHEMBL4003277
• 4-(2-Carboxyphenylthio)-3-nitrobenzoic acid
• 4-(2-carboxy-phenylsulfanyl)-3-nitro-benzoic acid
• SR-01000102804-1
• Oprea1_242001
• DTXSID80393407
• AB01316921-02
• AKOS002137982

• Inchi： 1S/C14H9NO6S/c16-13(17)8-5-6-12(10(7-8)15(20)21)22-11-4-2-1-3-9(11)14(18)19/h1-7H,(H,16,17)(H,18,19)
• InChI Key： FVMQSMJTJFRWBR-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(=O)O)C1C=CC(C(=O)O)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 319.01507
• Monoisotopic Mass: 319.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 146Ų

Experimental Properties

• Density: 1.62
• Boiling Point: 527.1°C at 760 mmHg
• Flash Point: 272.6°C
• Refractive Index: 1.724
• PSA: 117.74